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Peptidomimetics
Peptidomimetics are synthetic compounds that mimic the structure and function of peptides, but with improved stability and solubility. These molecules are designed to overcome the limitations associated with natural peptides, such as their susceptibility to proteolysis and poor aqueous solubility. Peptidomimetics can be classified into various categories based on their structural features, including β-peptides, α-helix mimics, and peptide-based macrocycles.
β-peptides, for instance, are peptidomimetics that contain a backbone composed of 3-aminopropionic acid (3-APA) units instead of the usual D-amino acids found in natural peptides. This structural alteration confers enhanced stability against proteolysis, making β-peptides attractive candidates for therapeutic applications.
Peptidomimetics offer significant advantages over traditional peptides and small molecules by combining the specificity and selectivity of peptides with the synthetic versatility and pharmacological properties of small molecules. They are widely used in drug discovery, acting as potent inhibitors of enzymes, receptors, or protein-protein interactions. Additionally, peptidomimetic libraries can be generated through combinatorial chemistry to explore a vast chemical space for novel therapeutics.
The design and synthesis of peptidomimetics require expertise in medicinal chemistry and structural biology to optimize their stability, bioavailability, and binding affinity to target molecules. These compounds have the potential to revolutionize drug development by addressing unmet medical needs through targeted inhibition or modulation of biological processes.
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Methoxypolyethylene Glycols: Emerging Excipients in Modern BiopharmaceuticalsMethoxypolyethylene Glycols: Emerging Excipients in Modern Biopharmaceuticals Introduction to Methoxypolyethylene Glycols Methoxypolyethylene glycols (MPEG) are a class of polymeric excipients that have gained significant attention in the field of biopharmaceuticals due to their unique properties and versatility. These polymers, derived from polyethylene glycol (PEG), exhibit excellent solubility,...
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Melamine-Related Contaminations in Pharmaceuticals: A Growing ConcernMelamine-Related Contaminations in Pharmaceuticals: A Growing Concern Introduction Melamine, a nitrogen-rich heterocyclic compound, has gained significant attention due to its widespread use as a contaminant in various industries, including pharmaceuticals. The presence of melamine in pharmaceutical products poses serious health risks and has raised concerns about the quality and safety of...
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Ibuprofen: A Comprehensive Review of Its Pharmaceutical Properties and ApplicationsIbuprofen: A Comprehensive Review of Its Pharmaceutical Properties and Applications Introduction to Ibuprofen Ibuprofen is a widely used nonsteroidal anti-inflammatory drug (NSAID) that has been an integral part of both over-the-counter (OTC) and prescription medications for decades. Discovered in 1961, ibuprofen was developed by the pharmaceutical company Boots as a treatment for arthritis and...
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Hyaluronidase: A Key Enzyme in Transdermal Drug Delivery SystemsHyaluronidase: A Key Enzyme in Transdermal Drug Delivery Systems Introduction to Hyaluronidase and Its Role in Transdermal Drug Delivery Hyaluronidase, often referred to as hyalase, is a unique enzyme that plays a pivotal role in various biological processes. In the context of transdermal drug delivery systems (TDDS), hyaluronidase has emerged as a critical component due to its ability to enhance...
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Glyoxal: Emerging Insights into its Biopharmaceutical Applications and Toxicological ImplicationsGlyoxal: Emerging Insights into its Biopharmaceutical Applications and Toxicological Implications Introduction to Glyoxal and Its Relevance in Modern Science Glyoxal, a small organic compound with the chemical formula C₂H₄O₂, has garnered significant attention in recent scientific research due to its diverse biopharmaceutical applications and potential toxicological implications. As a simple...
